Cas no 10037-26-0 (o-Methylpodocarpic Acid)

o-Methylpodocarpic Acid structure
o-Methylpodocarpic Acid structure
Product Name:o-Methylpodocarpic Acid
CAS No:10037-26-0
MF:C18H24O3
MW:288.381365776062
CID:140491
PubChem ID:10957166
Update Time:2025-08-05

o-Methylpodocarpic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-
    • 6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
    • o-Methyl podocarpic acidneat
    • O-METHYLPODOCARPIC ACID
    • (+)-O-Methylpodocar
    • 12-methoxy-podocarpa-8,11,13-trien-16-oic acid-(2-diethylamino-ethyl ester)
    • 12-Methoxy-podocarpa-8,11,13-trien-16-saeure-(2-diaethylamino-aethylester)
    • 12-methoxypodocarpa-8,11,13-trien-19-oic acid
    • 12-methoxypodocarpa-8,11,13-triene-19-carboxylic acid
    • BRN 3168978
    • Diethylaminoethyl O-methyl-podocarpate
    • Podocarpa-8,11,13-trien-16-oic acid, 12-methoxy-, 2-(diethylamino)ethyl ester
    • SC-4956
    • (1S,4aS,10aR)-6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
    • 10037-26-0
    • (1S,4aS,10aR)-6-methoxy-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1-carboxylic acid
    • 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-
    • CHEMBL506319
    • SCHEMBL12872352
    • o-Methylpodocarpic Acid; 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, [1S-(1a,4aa,10ass)]-; Podocarpa-8,11,13-trien-16-oic acid, 12-methoxy- (8CI); (1S,4aS,10aR)-1,2,3,4,4a,9,10,10a-Octahydro-6-methoxy-1,4a-dimethyl-1-phenanthrenecarboxyli
    • DA-56445
    • o-Methylpodocarpic Acid
    • Inchi: 1S/C18H24O3/c1-17-9-4-10-18(2,16(19)20)15(17)8-6-12-5-7-13(21-3)11-14(12)17/h5,7,11,15H,4,6,8-10H2,1-3H3,(H,19,20)/t15-,17-,18+/m1/s1
    • InChI Key: WEGOBZDECLEAOK-NXHRZFHOSA-N
    • SMILES: OC([C@@]1(C)CCC[C@]2(C)C3C=C(C=CC=3CC[C@H]21)OC)=O

Computed Properties

  • Exact Mass: 288.17262
  • Monoisotopic Mass: 288.172545
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.119
  • Boiling Point: 431.8°C at 760 mmHg
  • Flash Point: 153°C
  • Refractive Index: 1.545
  • PSA: 46.53
  • LogP: 3.79010

o-Methylpodocarpic Acid Pricemore >>

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